Cas no 927699-43-2 (1-(4-cyanophenyl)piperidine-4-carboxamide)

1-(4-Cyanophenyl)piperidine-4-carboxamide is a synthetic organic compound featuring a piperidine core substituted with a 4-cyanophenyl group at the 1-position and a carboxamide moiety at the 4-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both cyano and carboxamide functional groups enhances its versatility in medicinal chemistry, particularly in the design of bioactive molecules targeting CNS disorders or enzyme modulation. Its well-defined molecular framework allows for precise structural modifications, facilitating SAR studies. The compound exhibits favorable stability and solubility profiles, supporting its utility in diverse synthetic applications.
1-(4-cyanophenyl)piperidine-4-carboxamide structure
927699-43-2 structure
Product Name:1-(4-cyanophenyl)piperidine-4-carboxamide
CAS No:927699-43-2
MF:C13H15N3O
MW:229.277702569962
CID:4665709
Update Time:2025-08-04

1-(4-cyanophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, 1-(4-cyanophenyl)-
    • 1-(4-cyanophenyl)piperidine-4-carboxamide
    • Inchi: 1S/C13H15N3O/c14-9-10-1-3-12(4-2-10)16-7-5-11(6-8-16)13(15)17/h1-4,11H,5-8H2,(H2,15,17)
    • InChI Key: KYGOMJUVWVTSGP-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C#N)C=C2)CCC(C(N)=O)CC1

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1-(4-cyanophenyl)piperidine-4-carboxamide Related Literature

Additional information on 1-(4-cyanophenyl)piperidine-4-carboxamide

Comprehensive Overview of 1-(4-Cyanophenyl)piperidine-4-carboxamide (CAS No. 927699-43-2)

1-(4-Cyanophenyl)piperidine-4-carboxamide (CAS No. 927699-43-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and cyanophenyl substituent, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The 1-(4-Cyanophenyl)piperidine-4-carboxamide structure features a carboxamide group, which enhances its solubility and bioavailability, critical factors in drug development. Its cyanophenyl moiety contributes to its unique electronic properties, enabling interactions with various enzymes and receptors. This compound is often explored in the context of central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the rising prevalence of neurological conditions globally.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in synthesizing bioactive molecules. 1-(4-Cyanophenyl)piperidine-4-carboxamide is no exception, as it serves as a key intermediate in the synthesis of compounds with potential therapeutic effects. Its relevance is further highlighted by its frequent appearance in patent literature and academic journals, underscoring its importance in drug design and molecular optimization.

From an industrial perspective, the synthesis of 1-(4-Cyanophenyl)piperidine-4-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. This aligns with the growing trend toward green chemistry and sustainable synthesis methods, which are increasingly prioritized by pharmaceutical companies to reduce environmental impact. Researchers are also investigating catalytic processes to improve the efficiency of producing such compounds.

The compound's potential extends beyond pharmaceuticals. It is also being studied in material science, where its unique chemical properties could contribute to the development of advanced polymers or coatings. This interdisciplinary appeal makes 1-(4-Cyanophenyl)piperidine-4-carboxamide a subject of interest across multiple scientific domains, reflecting the broader shift toward multi-functional chemicals in research and development.

For those searching for CAS 927699-43-2 or 1-(4-Cyanophenyl)piperidine-4-carboxamide uses, it is essential to note that this compound is primarily utilized in research settings. Its safety profile and handling guidelines are well-documented, ensuring compliance with laboratory standards. As the scientific community continues to explore its applications, 1-(4-Cyanophenyl)piperidine-4-carboxamide remains a valuable tool for advancing knowledge in chemistry and biology.

In conclusion, 1-(4-Cyanophenyl)piperidine-4-carboxamide (CAS No. 927699-43-2) represents a fascinating area of study with broad implications for drug discovery and beyond. Its structural features and potential applications make it a compound worth watching as research progresses. Whether you're a chemist, pharmacologist, or materials scientist, understanding this molecule's properties can provide valuable insights into cutting-edge scientific developments.

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